Cas no 58045-89-9 (Benzene, 4-(1-ethoxypropyl)-1,2-dimethoxy-)

• Product Name: Benzene, 4-(1-ethoxypropyl)-1,2-dimethoxy-
• CAS No: 58045-89-9
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 343266
• PubChem ID: 71443822
• Update Time: 2025-04-19

Benzene, 4-(1-ethoxypropyl)-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(1-ethoxypropyl)-1,2-dimethoxy-
• 4-(1-ethoxypropyl)-1,2-dimethoxybenzene
• 58045-89-9
• DTXSID30852630

• Inchi： 1S/C13H20O3/c1-5-11(16-6-2)10-7-8-12(14-3)13(9-10)15-4/h7-9,11H,5-6H2,1-4H3
• InChI Key： CKRDEAHSWJIEBE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)OC)OC)CC

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes